Cas no 1211486-58-6 (7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid)

• Product Name: 7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid
• CAS No: 1211486-58-6
• MF: C₇H₇N₅O₂
• MW: 193.162780046463
• MDL: MFCD15204063
• CID: 1004535
• PubChem ID: 51072257
• Update Time: 2025-09-21

7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 7-Amino-2-methyl[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxylic acid
• 7-amino-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid(SALTDATA: FREE)
• STL387027
• 7-Amino-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylicacid
• CS-0315245
• MFCD15204063
• 7-amino-2-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 7-AMINO-2-METHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID, 95%
• AKOS006336776
• 1211486-58-6
• BBL035078
• VS-12861
• 7-Amino-2-methyl1,2,4triazolo1,5-apyrimidine-6-carboxylic Acid

• MDL： MFCD15204063
• Inchi： 1S/C7H7N5O2/c1-3-10-7-9-2-4(6(13)14)5(8)12(7)11-3/h2H,8H2,1H3,(H,13,14)
• InChI Key： VQVVMPKPOVCDJL-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2=NC(C)=NN2C=1N)=O

Computed Properties

• Exact Mass: 193.05997448g/mol
• Monoisotopic Mass: 193.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines